Cas no 2228506-24-7 (methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate)

• Product Name: methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate
• CAS No: 2228506-24-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5963611
• PubChem ID: 165829140
• Update Time: 2025-08-05

methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate
• EN300-1786492
• 2228506-24-7
• methyl 5-[2-(aminomethyl)cyclopropyl]thiophene-2-carboxylate

• Inchi： 1S/C10H13NO2S/c1-13-10(12)9-3-2-8(14-9)7-4-6(7)5-11/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： GCOKFGSJPVGMGO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1CC1CN

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate

Methyl 5-2-(Aminomethyl)cyclopropylthiophene-2-carboxylate: A Comprehensive Overview

Methyl 5-2-(aminomethyl)cyclopropylthiophene-2-carboxylate, with the CAS number 2228506-24-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as Methyl 5-cyclopropylthiophene carboxylate, has garnered attention due to its unique structural properties and potential applications in drug design, electronic materials, and advanced polymer systems. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its potential as a building block for bioactive molecules.

The structure of Methyl 5-cyclopropylthiophene carboxylate is characterized by a thiophene ring fused with a cyclopropane group, which introduces strain and reactivity into the molecule. The presence of an amino group further enhances its functional versatility, making it a valuable intermediate in synthetic chemistry. Researchers have explored its use in constructing heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 5-cyclopropylthiophene carboxylate through catalytic processes, including palladium-catalyzed cross-couplings and transition metal-free reactions. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. The compound's ability to undergo various functional group transformations has made it a cornerstone in modular synthesis strategies.

In terms of applications, Methyl 5-cyclopropylthiophene carboxylate has shown promise in the development of advanced materials. Its incorporation into conjugated polymer systems has been reported to enhance charge transport properties, making it a candidate for next-generation optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its unique electronic properties have been leveraged in the design of sensors for detecting environmental pollutants.

From a biological standpoint, Methyl 5-cyclopropylthiophene carboxylate has been investigated for its potential as an antimicrobial agent. Studies indicate that its cyclopropane moiety contributes to membrane disruption mechanisms, offering a novel approach to combating drug-resistant pathogens. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in inflammatory diseases.

The versatility of Methyl 5-cyclopropylthiophene carboxylate extends to its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, chemists have achieved high enantiomeric excess in the production of biologically active compounds. This capability underscores its importance in the development of chiral drugs and fine chemicals.

In conclusion, Methyl 5-cyclopropylthiophene carboxylate (CAS No: 2228506-24-7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with advancements in synthetic techniques and functionalization strategies, positions it as a key player in both academic research and industrial innovation. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to the advancement of science and technology.